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Compound Name: 5-Chloro-2-hydroxypyrazine

Cat. No.: B1368392 Get Quote

An In-Depth Technical Guide to the Physicochemical Properties of 5-Chloro-2-
hydroxypyrazine

Authored by a Senior Application Scientist
This guide serves as a comprehensive technical resource for researchers, scientists, and drug

development professionals, providing in-depth information on the core physicochemical

properties of 5-Chloro-2-hydroxypyrazine. With a focus on scientific integrity and practical

application, this document elucidates not just the "what" but the "why" behind the data,

grounding it in established experimental principles.

Introduction: The Significance of 5-Chloro-2-
hydroxypyrazine
5-Chloro-2-hydroxypyrazine (CAS No: 89180-45-0) is a heterocyclic organic compound

belonging to the pyrazine family.[1][2][3] Pyrazines are a class of aromatic compounds that are

of significant interest in medicinal chemistry due to their presence in numerous biologically

active molecules and FDA-approved drugs.[4][5] The incorporation of a chlorine atom and a

hydroxyl group into the pyrazine ring creates a versatile chemical scaffold. The chlorine atom, a

common halogen in pharmaceuticals, can modulate a molecule's lipophilicity, metabolic

stability, and binding interactions with biological targets.[4][5]
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Understanding the fundamental physicochemical properties of this compound, such as its

melting and boiling points, is a critical first step in its application as a building block in drug

discovery and development.[6] These parameters dictate storage conditions, reaction kinetics,

purification strategies, and formulation development.

Core Physicochemical & Structural Data
The intrinsic properties of 5-Chloro-2-hydroxypyrazine are foundational to its handling,

reactivity, and application in synthesis. The data presented below has been consolidated from

verified chemical data sources.

Property Value Source(s)

CAS Number 89180-45-0 [1][2][7][8]

Molecular Formula C₄H₃ClN₂O [1][2][3][7]

Molecular Weight 130.53 g/mol [7][9]

IUPAC Name 5-chloropyrazin-2-ol [8]

Synonyms
5-Chloropyrazin-2(1H)-one, 2-

hydroxy-5-chloropyrazine
[2][3][7]

Appearance Yellow powder [10]

Melting Point 138-140 °C [7][10]

Boiling Point
Not experimentally determined

(Predicted: >240 °C)
[11]

Density 1.55 ± 0.1 g/cm³ (Predicted) [7][10]

Experimental Determination of Physicochemical
Properties
The trustworthiness of physicochemical data hinges on the robustness of the experimental

methods used for its determination. The protocols described below represent standard, self-

validating systems for characterizing crystalline organic compounds.
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Melting Point Determination: A Protocol Grounded in
Thermodynamics
The melting point is a definitive characteristic of a pure crystalline solid. The narrow range of

138-140 °C for 5-Chloro-2-hydroxypyrazine suggests a high degree of purity.[7][10] The

choice of a capillary-based method, such as the one described here, is standard practice due

to its accuracy, small sample requirement, and controlled heating rate.

Experimental Protocol: Digital Melting Point Apparatus

Sample Preparation: A small amount of the dry 5-Chloro-2-hydroxypyrazine powder is

finely crushed on a watch glass. A capillary tube, sealed at one end, is tapped into the

powder to pack a small sample (2-3 mm in height).

Apparatus Setup: The packed capillary is placed into the heating block of a digital melting

point apparatus.

Ramp Rate Selection: A slow ramp rate (e.g., 1-2 °C per minute) is crucial near the expected

melting point. A faster rate can be used initially to approach the anticipated range, but

slowing the rate ensures thermal equilibrium between the sample and the heating block,

preventing erroneously high readings.

Observation and Recording: The initial melting point is recorded as the temperature at which

the first liquid drop appears. The final melting point is the temperature at which the entire

sample becomes a clear liquid. A narrow range between these two points is indicative of high

purity.

Visualizing the Melting Point Determination Workflow
The following diagram illustrates the logical flow of the melting point determination protocol,

emphasizing the critical control points that ensure data integrity.
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Sample Preparation Instrumental Analysis Data Interpretation

Start: Obtain Dry Sample Crush Powder Pack Capillary Tube Insert into Apparatus Rapid Heat to ~130°C Slow Ramp (1-2°C/min) Observe & Record T_initial: First Liquid T_final: All Liquid Evaluate Range End: Purity Assessed

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [5-Chloro-2-hydroxypyrazine melting point and boiling
point]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1368392#5-chloro-2-hydroxypyrazine-melting-point-
and-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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